N-[1-(5-{[2-(2-chloroanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)-2-methylpropyl]-3-methylbenzamide

• Molecular Formula: C23H26ClN5O2S
• Molecular Weight: 472 g/mol
• IUPAC Name: N-[1-[5-[2-(2-chloroanilino)-2-oxoethyl]sulfanyl-4-methyl-1,2,4-triazol-3-yl]-2-methylpropyl]-3-methylbenzamide
• InChI: InChI=1S/C23H26ClN5O2S/c1-14(2)20(26-22(31)16-9-7-8-15(3)12-16)21-27-28-23(29(21)4)32-13-19(30)25-18-11-6-5-10-17(18)24/h5-12,14,20H,13H2,1-4H3,(H,25,30)(H,26,31)
• InChI Key: UGXLZDDPNDQDCZ-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C(=O)NC(C2=NN=C(N2C)SCC(=O)NC3=CC=CC=C3Cl)C(C)C
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC(C2=NN=C(N2C)SCC(=O)NC3=CC=CC=C3Cl)C(C)C

Description

N-[1-(5-{[2-(2-chloroanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)-2-methylpropyl]-3-methylbenzamide, also known as CTB or Compound 1, is a novel chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CTB is a small molecule inhibitor that targets specific proteins involved in various biological processes, making it a promising candidate for drug development.

Mechanism of Action

N-[1-(5-{[2-(2-chloroanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)-2-methylpropyl]-3-methylbenzamide exerts its therapeutic effects by inhibiting specific proteins involved in various biological processes, including cell proliferation, survival, and inflammation. N-[1-(5-{[2-(2-chloroanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)-2-methylpropyl]-3-methylbenzamide targets the protein kinase CK2, which is involved in the regulation of various cellular processes, including cell growth, differentiation, and survival. CK2 is overexpressed in various cancers, making it an attractive target for cancer therapy. N-[1-(5-{[2-(2-chloroanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)-2-methylpropyl]-3-methylbenzamide has also been shown to inhibit the activity of NF-κB, a transcription factor that regulates the expression of genes involved in the inflammatory response.
Biochemical and Physiological Effects:
N-[1-(5-{[2-(2-chloroanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)-2-methylpropyl]-3-methylbenzamide has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and reduction of inflammation. N-[1-(5-{[2-(2-chloroanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)-2-methylpropyl]-3-methylbenzamide has also been shown to reduce the production of reactive oxygen species (ROS), which are known to contribute to various diseases, including cancer and neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

N-[1-(5-{[2-(2-chloroanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)-2-methylpropyl]-3-methylbenzamide has several advantages for use in lab experiments, including its high potency and specificity for its target proteins. N-[1-(5-{[2-(2-chloroanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)-2-methylpropyl]-3-methylbenzamide also has a low toxicity profile, making it a safe candidate for drug development. However, one limitation of N-[1-(5-{[2-(2-chloroanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)-2-methylpropyl]-3-methylbenzamide is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of N-[1-(5-{[2-(2-chloroanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)-2-methylpropyl]-3-methylbenzamide, including the development of more efficient synthesis methods, the investigation of its potential therapeutic applications in other diseases, and the optimization of its pharmacokinetic and pharmacodynamic properties. Additionally, the use of N-[1-(5-{[2-(2-chloroanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)-2-methylpropyl]-3-methylbenzamide in combination with other drugs and therapies may enhance its therapeutic efficacy and reduce the risk of drug resistance. Further research is needed to fully understand the potential of N-[1-(5-{[2-(2-chloroanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)-2-methylpropyl]-3-methylbenzamide as a therapeutic agent.

Synthesis Methods

The synthesis of N-[1-(5-{[2-(2-chloroanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)-2-methylpropyl]-3-methylbenzamide involves a multi-step process, which includes the reaction of 2-(2-chloroanilino) acetic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 4-methyl-4H-1,2,4-triazole-3-thiol to form the intermediate compound, which is further reacted with 2-methyl-1-(4-methyl-4H-1,2,4-triazol-3-yl) propan-2-ol and 3-methylbenzoyl chloride to obtain the final product.

Scientific Research Applications

N-[1-(5-{[2-(2-chloroanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)-2-methylpropyl]-3-methylbenzamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer, N-[1-(5-{[2-(2-chloroanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)-2-methylpropyl]-3-methylbenzamide has been shown to inhibit the growth of tumor cells by targeting specific proteins involved in cell proliferation and survival. In inflammation, N-[1-(5-{[2-(2-chloroanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)-2-methylpropyl]-3-methylbenzamide has been shown to reduce the production of pro-inflammatory cytokines, which are responsible for the inflammatory response. In neurodegenerative disorders, N-[1-(5-{[2-(2-chloroanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)-2-methylpropyl]-3-methylbenzamide has been shown to protect neurons from oxidative stress and inflammation, which are known to contribute to the progression of these diseases.